Cas no 1955505-57-3 (1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride)

• Product Name: 1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride
• CAS No: 1955505-57-3
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD29907435
• CID: 5247526
• PubChem ID: 121553320
• Update Time: 2026-03-09

1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-amino-3-hydroxy-3-methyl-, hydrochloride (1:1)
• 1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride

• MDL： MFCD29907435
• Inchi： 1S/C6H11NO3.ClH/c1-5(10)2-6(7,3-5)4(8)9;/h10H,2-3,7H2,1H3,(H,8,9);1H
• InChI Key： DIHQZGNZMKSYOQ-UHFFFAOYSA-N
• SMILES： C(C1(CC(O)(C)C1)N)(=O)O.Cl

Additional information on 1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride

Introduction to 1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride (CAS No. 1955505-57-3)

1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride, identified by its CAS number 1955505-57-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, a derivative of cyclobutane, features both amino and hydroxyl functional groups, making it a versatile scaffold for drug design and molecular studies. Its hydrochloride salt form enhances its solubility, facilitating its use in various biochemical assays and therapeutic applications.

The structural uniqueness of 1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride lies in its cyclic backbone, which mimics natural amino acid structures found in proteins. This structural motif has been explored in the development of enzyme inhibitors, chiral auxiliaries, and as a building block for more complex pharmacophores. The presence of both basic (amino) and acidic (hydroxyl) groups allows for diverse interactions with biological targets, making it a valuable candidate for medicinal chemistry investigations.

In recent years, the compound has garnered attention due to its potential role in modulating biological pathways associated with inflammation and metabolic disorders. Preclinical studies have suggested that derivatives of this scaffold may exhibit inhibitory activity against certain enzymes implicated in disease progression. For instance, modifications to the 1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride core have been investigated for their ability to interfere with key signaling cascades involved in cellular stress responses.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, improving bioavailability and stability under physiological conditions. This has made it a preferred choice for researchers seeking to develop novel therapeutic agents with improved solubility profiles. Furthermore, the compound’s chiral center offers opportunities for developing enantiomerically pure drugs, which are often more effective and have fewer side effects compared to racemic mixtures.

Advances in computational chemistry have enabled the rapid screening of analogs based on the 1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride scaffold, accelerating the drug discovery process. Molecular docking studies have identified promising derivatives that exhibit high binding affinity to target proteins, suggesting their potential as lead compounds for further optimization. These computational approaches have been complemented by experimental validation, confirming the biological relevance of the predicted interactions.

Recent publications highlight the compound’s utility in studying enzymatic mechanisms, particularly those involving cytochrome P450 enzymes and other metabolic pathways. Its structural features allow it to serve as a competitive inhibitor or substrate analog, providing insights into enzyme function and regulation. Such studies are crucial for understanding disease mechanisms and developing targeted therapies.

The synthesis of 1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency, reducing costs and environmental impact. Green chemistry principles have been increasingly applied to optimize synthetic routes, minimizing waste generation and hazardous byproducts.

In conclusion, 1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride (CAS No. 1955505-57-3) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new potential applications for this compound, reinforcing its importance in the field of medicinal chemistry.